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Cat. No.: B15620621 Get Quote

**A Technical Guide to the Chemical
Structure and Stereoisomers of Homatropine Bromide**

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the chemical structure, stereoisomerism, and

pharmacological significance of Homatropine Bromide. It is intended to serve as a

comprehensive resource, incorporating structural visualizations, comparative data, and relevant

experimental methodologies.

Core Chemical Structure
Homatropine is a tropane alkaloid, specifically an ester of the tropine base and mandelic acid.

The bromide salt form, Homatropine Bromide, is a synthetic tertiary amine alkaloid with

antimuscarinic properties.[1] Its chemical formula is C16H22BrNO3.[2][3]

Key structural features include:

Tropane Ring System: A bicyclic [3.2.1] nitrogen-containing scaffold (8-methyl-8-

azabicyclo[3.2.1]octane) that forms the core of the molecule.

Ester Linkage: The hydroxyl group of the tropine base is esterified with the carboxyl group of

mandelic acid.
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Mandelic Acid Moiety: A 2-hydroxy-2-phenylacetic acid component which is crucial for its

anticholinergic activity.

The International Union of Pure and Applied Chemistry (IUPAC) name for the most common

form is [(1S,5R)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] 2-hydroxy-2-

phenylacetate;hydrobromide.[3]
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Tropane Ring

Ester Linkage & Mandelic Acid Moiety
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Figure 1: Chemical structure of Homatropine Bromide.
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Figure 2: Stereoisomers of Homatropine.
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Racemic Homatropine Sample

Prepare BGE:
Phosphate Buffer + Chiral Selector

(e.g., β-cyclodextrin)

Instrument Setup:
Capillary Flush & Equilibration

Hydrodynamic Injection of Sample

Apply Separation Voltage
(e.g., 25 kV)

UV Detection
(e.g., 210 nm)

Separated Enantiomer Peaks:
(S)-Homatropine & (R)-Homatropine

Figure 3: Workflow for Chiral Separation by CZE.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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